Cas no 1499335-98-6 ((3-bromo-2,4-difluorophenyl)methanamine)

• Product Name: (3-bromo-2,4-difluorophenyl)methanamine
• CAS No: 1499335-98-6
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 5920938
• PubChem ID: 83409840
• Update Time: 2025-10-19

(3-bromo-2,4-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-2,4-difluorophenyl)methanamine
• EN300-1916603
• 1499335-98-6

• Inchi： 1S/C7H6BrF2N/c8-6-5(9)2-1-4(3-11)7(6)10/h1-2H,3,11H2
• InChI Key： GRELBBGFACZBSE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)CN)F

Computed Properties

• Exact Mass: 220.96517g/mol
• Monoisotopic Mass: 220.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-bromo-2,4-difluorophenyl)methanamine

Introduction to (3-bromo-2,4-difluorophenyl)methanamine (CAS No. 1499335-98-6)

(3-bromo-2,4-difluorophenyl)methanamine, identified by its CAS number 1499335-98-6, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents on a phenyl ring, which are known to enhance the metabolic stability and binding affinity of drug candidates. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The importance of fluorinated aromatic compounds in drug design cannot be overstated. Fluorine atoms, when incorporated into drug molecules, can influence various pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. In particular, the presence of multiple fluorine atoms can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation. The bromine atom in (3-bromo-2,4-difluorophenyl)methanamine further contributes to its unique chemical profile, providing additional sites for functionalization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic indications. For instance, studies have shown that derivatives of (3-bromo-2,4-difluorophenyl)methanamine exhibit promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. This has spurred interest in exploring its potential as a starting material for the development of novel anticancer agents.

The synthesis of (3-bromo-2,4-difluorophenyl)methanamine involves a series of well-established organic reactions, including bromination and fluorination of aromatic precursors. The precise control of reaction conditions is crucial to achieving high yields and purity. Modern synthetic methodologies often employ catalytic systems that enhance efficiency while minimizing waste. For example, transition metal-catalyzed cross-coupling reactions have been widely used to construct the desired carbon-carbon bonds in this compound.

In addition to its pharmaceutical applications, (3-bromo-2,4-difluorophenyl)methanamine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers are exploring its incorporation into thin-film transistors and light-emitting diodes (LEDs) due to its ability to facilitate charge transport and luminescence.

The biological activity of (3-bromo-2,4-difluorophenyl)methanamine has been the subject of numerous preclinical studies. These investigations have revealed that the compound interacts with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. For example, derivatives of this molecule have been found to modulate the activity of cyclooxygenase enzymes (COX), which are key players in the inflammatory response. Such findings suggest that (3-bromo-2,4-difluorophenyl)methanamine could serve as a scaffold for developing new anti-inflammatory drugs.

One particularly intriguing aspect of this compound is its potential role in immunomodulation. Studies have indicated that fluorinated aromatic amines can influence immune cell function by interacting with specific receptors on immune cells. This has led to investigations into their use as immunotherapeutic agents. For instance, researchers are exploring whether derivatives of (3-bromo-2,4-difluorophenyl)methanamine can modulate immune responses in autoimmune diseases or cancer immunotherapy.

The future prospects for (3-bromo-2,4-difluorophenyl)methanamine are promising, given its versatile structural features and wide range of potential applications. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in both academic research and industrial drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent or advanced material.